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Compound of Interest

Compound Name:

3-

(TRIETHOXYSILYL)PROPYLSUC

CINIC ANHYDRIDE

Cat. No.: B033966 Get Quote

In-Depth Technical Guide: 3-
(Triethoxysilyl)propylsuccinic Anhydride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the purity and characterization of 3-
(triethoxysilyl)propylsuccinic anhydride, a versatile organosilane coupling agent. This

document details typical purity levels, provides an overview of common analytical

characterization techniques, and outlines experimental protocols for its synthesis and analysis.

Purity and Physical Properties
3-(Triethoxysilyl)propylsuccinic anhydride is commercially available at purities typically

ranging from 93% to 95%.[1] Gas chromatography (GC) is a common method for determining

the purity of this compound. It is a colorless to light yellow or orange liquid that is sensitive to

moisture.

Table 1: Physical and Chemical Properties of 3-(Triethoxysilyl)propylsuccinic Anhydride
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Property Value Reference

Chemical Formula C13H24O6Si [1][2]

Molecular Weight 304.41 g/mol [1][2][3]

Appearance
Colorless to light yellow/orange

liquid

Purity 93-95% [1]

Density 1.070 - 1.08 g/cm³ [1][2]

Boiling Point 152 °C at 0.4 mm Hg [2]

Refractive Index (@ 20°C) 1.4405 [1]

Flash Point >100 °C [1]

Autoignition Temperature 250 °C [1]

Moisture Sensitivity
Reacts with water and

moisture in the air
[4][5]

Synthesis Overview
A common synthetic route to 3-(triethoxysilyl)propylsuccinic anhydride involves the

hydrosilylation of allyl succinic anhydride with triethoxysilane. This reaction typically utilizes a

platinum-based catalyst, such as Speier's catalyst (hexachloroplatinic acid). The reaction

involves the addition of the Si-H bond across the carbon-carbon double bond of the allyl group.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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